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Cat. No.: B1683366

For Researchers, Scientists, and Drug Development Professionals

Abstract

UFP-512 is a potent and selective peptide agonist for the delta-opioid receptor (DOR), a G protein-coupled receptor implicated in a range of physiolot

Introduction

UFP-512 has emerged as a valuable research tool for investigating the physiological roles of the delta-opioid receptor. Its high affinity and selectivity

Pharmacodynamics

The pharmacodynamic effects of UFP-512 are primarily mediated through its interaction with the delta-opioid receptor.

Receptor Binding Affinity

UFP-512 demonstrates high affinity for the human delta-opioid receptor. In receptor binding experiments using membranes from Chinese Hamster O

Table 1: Receptor Binding Affinity of UFP-512

Parameter

pKi

Functional Activity

UFP-512 behaves as a full and potent agonist at the delta-opioid receptor in various functional assays.
» [3°*S]GTPyS Binding Assay: In functional studies, UFP-512 was characterized as a full agonist. Its potency was found to be over 100-fold higher the
* Mouse Vas Deferens Assay: In this ex vivo functional assay, UFP-512 also demonstrated full agonist activity with a potency more than 100 times gi

Table 2: Functional Activity of UFP-512

Assay

[33S]GTPyS Binding

Mouse Vas Deferens

Signaling Pathways

UFP-512 modulates several downstream signaling pathways upon activation of the delta-opioid receptor.
o cCAMP Pathway: UFP-512 causes a low desensitization of the cAMP pathway.

* ERK1/2 Pathway: UFP-512 induces the phosphorylation of Extracellular Signal-regulated Kinase 1/2 (ERK1/2).
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o PI3K/Akt Pathway: In neuropathic pain models, UFP-512 has been shown to block the activated PI3K/Akt signaling pathway in the spinal cord.
« Wnt/B-catenin Pathway: Studies have indicated that UFP-512 can regulate the Wnt/B3-catenin signaling pathway.
« Nrf2/HO-1 Pathway: UFP-512 has been demonstrated to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) and increase the levels of its

digraph "UFP 512 Signaling Pathways" {
graph [rankdir="LR", splines=ortho, nodesep=0.6];
node [shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"];

"UFP-512" [fillcolor="#FBBCO5", fontcolor="#202124"];
DOR [label="6-0Opioid Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"];

G protein [label="G Protein", fillcolor="#F1F3F4", fontcolor="#202124"];

AC [label="Adenylyl Cyclase", fillcolor="#F1F3F4", fontcolor="#202124"];

cAMP [label="cAMP", fillcolor="#F1F3F4", fontcolor="#202124"1;

ERK [label="ERK1/2", fillcolor="#34A853", fontcolor="#FFFFFF"];

PI3K Akt [label="PI3K/Akt Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"];

Wnt beta catenin [label="Wnt/B-catenin Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"];
Nrf2 [label="Nrf2", fillcolor="#34A853", fontcolor="#FFFFFF"];

ARE [label="ARE", fillcolor="#F1F3F4", fontcolor="#202124"];

HO1 [label="HO-1", fillcolor="#F1F3F4", fontcolor="#202124"1];

"UFP-512" -> DOR [arrowhead=normal, color="#5F6368"];

DOR -> G protein [arrowhead=normal, color="#5F6368"];

G protein -> AC [arrowhead=tee, color="#EA4335"];

AC -> cAMP [arrowhead=tee, color="#EA4335"];

DOR -> ERK [label=" Activates", fontcolor="#5F6368", color="#34A853"];

DOR -> PI3K Akt [label=" Modulates", fontcolor="#5F6368", color="#34A853"];

DOR -> Wnt beta catenin [label=" Modulates", fontcolor="#5F6368", color="#34A853"];
DOR -> Nrf2 [label=" Activates", fontcolor="#5F6368", color="#34A853"];

Nrf2 -> ARE [arrowhead=normal, color="#5F6368"1];

ARE -> HO1l [arrowhead=normal, color="#5F6368"];

{rank=same; "UFP-512"; DOR;}

{rank=same; G protein; AC; cAMP;}

{rank=same; ERK; PI3K Akt; Wnt beta catenin; Nrf2;}
{rank=same; ARE; HO1;}

}

[35S]1GTPyS Binding Assay

This functional assay measures the activation of G proteins by UFP-512.
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Membrane Preparation: Cell membranes expressing the delta-opioid receptor are prepared as described above.

Assay Reaction: Membranes are incubated with GDP, [35S]GTPyS, and varying concentrations of UFP-512.

Separation and Detection: The reaction is terminated, and the bound [33S]GTPyS is separated from the free fc

Data Analysis: The data are used to generate dose-response curves and determine the EC50 and Emax values foi

“dot
digraph "GTP_gamma_S Binding Assay Workflow" {
graph [rankdir="TB", splines=ortho];
node [shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"];

start [label="Start", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

membrane prep [label="Prepare Cell Membranes\nwith DOR", fillcolor="#F1F3F4", fontcolor="#202124"1;
incubation [label="Incubate membranes with GDP,\n[35S]GTPyS, and UFP-512", fillcolor="#4285F4", fontcolor="#F
filtration [label="Separate bound and free\n[3>S]GTPyS", fillcolor="#F1F3F4", fontcolor="#202124"];

counting [label="Quantify bound radioactivity", fillcolor="#F1F3F4", fontcolor="#202124"1;

analysis [label="Determine EC50 and Emax", fillcolor="#34A853", fontcolor="#FFFFFF"];

end [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> membrane prep [color="#5F6368"];
membrane _prep -> incubation [color="#5F6368"];
incubation -> filtration [color="#5F6368"];
filtration -> counting [color="#5F6368"];
counting -> analysis [color="#5F6368"];
analysis -> end [color="#5F6368"];

}
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Conclusion

UFP-512 is a highly potent and selective agonist of the delta-opioid receptor with a well-characterized in vi

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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